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Cat. No.: B132582 Get Quote

For researchers, scientists, and drug development professionals, ensuring the accuracy and

reliability of analytical data for chlorinated solvents is paramount for regulatory compliance,

environmental monitoring, and ensuring product safety. Proficiency testing (PT) schemes are a

cornerstone of a robust quality assurance program, providing an external and objective

assessment of a laboratory's performance. This guide offers a comparative overview of major

proficiency testing schemes available for chlorinated solvent analysis, details the experimental

protocols commonly employed, and provides a framework for interpreting performance data.

Comparison of Major Proficiency Testing Scheme
Providers
Several organizations provide proficiency testing schemes for the analysis of chlorinated

solvents in various matrices, primarily water and soil. These providers are accredited by

regulatory bodies and offer a range of PT samples to meet the needs of environmental and

analytical laboratories. The following table summarizes the key features of some of the leading

providers in the United States.
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Feature

Environmental
Resource
Associates
(ERA)

Phenova
NSI Lab
Solutions

Absolute
Standards

Accreditation
ISO/IEC 17043,

NELAC

ISO/IEC 17043,

TNI

ISO 17043,

NELAC

ISO/IEC 17043,

NELAC

PT Scheme

Focus

Water Pollution

(WP), Water

Supply (WS),

Soil/Hazardous

Waste

Water Pollution

(WP), Water

Supply (WS),

Solid &

Hazardous

Waste

Environmental

Chemistry,

Drinking Water,

Wastewater, Soil

Water Supply

(WS), Water

Pollution (WP),

RCRA, UST

Analytes Offered

Comprehensive

list of volatile

organic

compounds

(VOCs),

including

chlorinated

solvents.

Extensive list of

VOCs, including

state-specific

and non-TNI

analytes.[1][2][3]

All analytes

required by TNI

Non-Potable

Water (NPW)

fields of testing.

Wide range of

chlorinated

solvents and

other VOCs.

Matrices
Drinking Water,

Wastewater, Soil

Drinking Water,

Wastewater, Soil

Drinking Water,

Wastewater, Soil

Drinking Water,

Wastewater, Soil

Reporting

Final reports

include an

evaluation of all

results submitted

by the laboratory.

[4]

PT Manage™

software for data

entry and

reporting.[3]

PT Datalink for

online reporting.

[5]

Provides both

practice PTs and

formal

accreditation

samples.[6]

Corrective Action

Support

Technical

support and QC

samples are

available to help

resolve technical

issues.[4]

Offers a "PT

Guarantee" with

corrective action

guidance and a

free QC standard

if needed.[3]

Provides support

for corrective

actions.

Offers internal

QC practice PTs

with answers.[6]
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Data Presentation: Interpreting Proficiency Testing
Results
The core of a proficiency testing scheme is the final report, which provides a statistical

evaluation of each participating laboratory's performance. While specific final reports containing

comprehensive data for chlorinated solvents are not always publicly available, a well-structured

report will contain the following key elements, which are essential for comparing laboratory

performance and PT scheme robustness.

Table 1: Example Data Presentation from a Proficiency Testing Report for Chlorinated Solvents

in Water

Analyte
Assigned
Value (µg/L)

Acceptance
Limits
(µg/L)

Your
Laboratory'
s Result
(µg/L)

z-Score
Performanc
e
Evaluation

Dichlorometh

ane
25.0 15.0 - 35.0 26.5 0.6 Acceptable

Trichloroethe

ne
15.0 9.0 - 21.0 14.2 -0.4 Acceptable

Tetrachloroet

hene
10.0 6.0 - 14.0 15.5 2.75

Not

Acceptable

1,2-

Dichloroethan

e

20.0 12.0 - 28.0 19.1 -0.23 Acceptable

Chloroform 30.0 18.0 - 42.0 28.9 -0.18 Acceptable

Key Performance Indicators:

Assigned Value: The true or consensus concentration of the analyte in the PT sample. This

value is determined by the PT provider through formulation or by calculating the mean of all

participant results.
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Acceptance Limits: The range of concentrations around the assigned value that is

considered an acceptable result. These limits are typically established based on regulatory

requirements or statistical analysis of historical data.

Your Laboratory's Result: The concentration of the analyte as determined by your

laboratory's analytical method.

z-Score: A statistical measure that indicates how many standard deviations a laboratory's

result is from the assigned value. A z-score between -2 and +2 is generally considered

acceptable.

Performance Evaluation: A qualitative assessment of the laboratory's result, typically

categorized as "Acceptable" or "Not Acceptable."

Experimental Protocols
The analysis of chlorinated solvents in environmental samples is typically performed using

standardized methods developed by regulatory agencies such as the U.S. Environmental

Protection Agency (EPA) or by consensus-based organizations like the American Public Health

Association (APHA), the American Water Works Association (AWWA), and the Water

Environment Federation (WEF), which publish the Standard Methods for the Examination of

Water and Wastewater.

EPA Method 8260B: Volatile Organic Compounds by Gas
Chromatography/Mass Spectrometry (GC/MS)
This method is widely used for the determination of volatile organic compounds in a variety of

solid waste matrices, including soils, sediments, and sludges.[7][8][9]

Key Steps:

Sample Preparation (Purge-and-Trap): A known weight of the sample is placed in a purging

vessel. An inert gas is bubbled through the sample, stripping the volatile organic compounds

into the gas phase.

Trapping: The gas stream is passed through a sorbent trap, which captures the volatile

organic compounds.
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Desorption: The trap is rapidly heated, and the trapped compounds are backflushed with an

inert gas onto the gas chromatograph.

Gas Chromatography (GC): The desorbed compounds are separated based on their boiling

points and affinity for the GC column.

Mass Spectrometry (MS): The separated compounds are introduced into the mass

spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides

a unique fingerprint for each compound, allowing for positive identification and quantification.

EPA Method 524.2: Measurement of Purgeable Organic
Compounds in Water by Capillary Column Gas
Chromatography/Mass Spectrometry
This method is a general-purpose method for the identification and simultaneous measurement

of purgeable volatile organic compounds in surface water, groundwater, and drinking water.[10]

[11]

Key Steps:

Sample Collection and Preservation: Samples are collected in vials with no headspace and

preserved with a reducing agent to remove residual chlorine and acidified to a pH < 2.

Purge-and-Trap: An inert gas is bubbled through the water sample to extract the volatile

organic compounds.

Sorbent Trapping: The purged compounds are trapped on a sorbent material.

Thermal Desorption and GC/MS Analysis: The trapped compounds are thermally desorbed

and analyzed by GC/MS, similar to Method 8260B.

Standard Methods for the Examination of Water and
Wastewater: Method 6200B - Purge and Trap Capillary-
Column GC/MS Method
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This method is applicable to the determination of a wide range of volatile organic compounds in

water and wastewater.[12]

Key Steps:

Sample Handling: Similar to EPA Method 524.2, samples are collected in vials with no

headspace and preserved.

Purge-and-Trap: Volatile organic compounds are transferred from the aqueous phase to the

gaseous phase by bubbling an inert gas through the sample.

Sorbent Adsorption: The vapor is swept through a sorbent trap that adsorbs the analytes.

Thermal Desorption and GC/MS Detection: After purging, the trap is heated and backflushed

with an inert gas to desorb the compounds onto a capillary GC column, where they are

separated and detected by a mass spectrometer.

Proficiency Testing Workflow
The following diagram illustrates the typical workflow of a proficiency testing scheme for

chlorinated solvent analysis.
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Proficiency Testing Workflow Diagram

Conclusion
Participation in proficiency testing schemes is a critical component of a laboratory's quality

management system. By regularly challenging their analytical methods with blind samples,

laboratories can gain confidence in their results, identify potential areas for improvement, and

demonstrate their competence to clients and regulatory bodies. When selecting a PT scheme

for chlorinated solvent analysis, it is important to consider the provider's accreditation, the

range of analytes and matrices offered, the clarity and comprehensiveness of their final reports,

and the availability of technical support. By carefully evaluating these factors and

understanding the underlying analytical methodologies, laboratories can maximize the value of

their participation in these essential quality assurance programs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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